Cas no 65727-68-6 (2-(pent-4-en-1-yl)cyclohexan-1-ol)

• Product Name: 2-(pent-4-en-1-yl)cyclohexan-1-ol
• CAS No: 65727-68-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 3415520
• PubChem ID: 59087603
• Update Time: 2025-05-25

2-(pent-4-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANOL, 2-(4-PENTENYL)-
• Cyclohexanol, 2-(4-penten-1-yl)-
• 2-(Pent-4-en-1-yl)cyclohexan-1-ol
• 65727-68-6
• AKOS013621591
• CS-0354314
• EN300-1636814
• 2-(pent-4-en-1-yl)cyclohexan-1-ol

• Inchi： 1S/C11H20O/c1-2-3-4-7-10-8-5-6-9-11(10)12/h2,10-12H,1,3-9H2
• InChI Key： YVFTZELTJGOARV-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1CCCC=C

Computed Properties

• Exact Mass: 168.151415257Da
• Monoisotopic Mass: 168.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(pent-4-en-1-yl)cyclohexan-1-ol

Recent Advances in the Study of 2-(pent-4-en-1-yl)cyclohexan-1-ol (CAS: 65727-68-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(pent-4-en-1-yl)cyclohexan-1-ol (CAS: 65727-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(pent-4-en-1-yl)cyclohexan-1-ol as a key intermediate in the synthesis of more complex bioactive molecules. Its cyclohexanol core, combined with the pent-4-en-1-yl side chain, provides a scaffold that can be readily modified to enhance pharmacological properties. Researchers have successfully utilized this compound in the development of novel anti-inflammatory and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements involves the optimization of synthetic routes for 2-(pent-4-en-1-yl)cyclohexan-1-ol. A study published in the Journal of Organic Chemistry detailed an efficient, high-yield synthesis method that employs catalytic hydrogenation and selective oxidation steps. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-(pent-4-en-1-yl)cyclohexan-1-ol exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are currently underway to validate these effects and assess the compound's safety profile.

Additionally, computational modeling studies have provided insights into the molecular interactions between 2-(pent-4-en-1-yl)cyclohexan-1-ol and its biological targets. These simulations have identified key binding motifs that could be exploited to design more potent and selective derivatives. Such approaches are expected to accelerate the drug discovery process and reduce the time and cost associated with developing new therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 2-(pent-4-en-1-yl)cyclohexan-1-ol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring these innovations to market.

In conclusion, 2-(pent-4-en-1-yl)cyclohexan-1-ol (CAS: 65727-68-6) represents a valuable compound in the toolkit of medicinal chemists and pharmacologists. Its structural flexibility, combined with emerging biological activities, positions it as a promising candidate for the development of next-generation therapeutics. Continued research and development efforts are expected to unlock its full potential and pave the way for new treatment options in various disease areas.